Cas no 133659-14-0 (5-Chloro-4-methoxythiophene-3-carboxylic acid)

5-Chloro-4-methoxythiophene-3-carboxylic acid structure
133659-14-0 structure
Product Name:5-Chloro-4-methoxythiophene-3-carboxylic acid
CAS No:133659-14-0
MF:C6H5ClO3S
MW:192.620099782944
MDL:MFCD00067999
CID:134197
PubChem ID:2778382
Update Time:2025-04-19

5-Chloro-4-methoxythiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-methoxythiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 5-chloro-4-methoxy-
    • Maybridge4_002389
    • 5-chloro-4-methoxy-thiophene-3-carboxylic acid
    • DTXSID40380893
    • CEOFOUVVEMMYDW-UHFFFAOYSA-N
    • SCHEMBL1328328
    • AKOS006228820
    • NCGC00176605-01
    • 5-chloranyl-4-methoxy-thiophene-3-carboxylic acid
    • A806659
    • 5-chloro-4-methoxythiophene-3-carboxylic acid, AldrichCPR
    • 5-CHLORO-4-METHOXYTHIOPHENE-3-CARBOXYLICACID
    • AC-26521
    • 5-chloro-4-methoxy-3-thiophenecarboxylic acid
    • EN300-7316303
    • FT-0620299
    • CS-0150518
    • W-205428
    • MFCD00067999
    • BS-14918
    • 3-Thiophenecarboxylicacid,5-chloro-4-methoxy-
    • HMS1527M13
    • Z1201618693
    • 133659-14-0
    • DB-026336
    • 873-181-4
    • DTXCID10331918
    • MDL： MFCD00067999
    • Inchi： 1S/C6H5ClO3S/c1-10-4-3(6(8)9)2-11-5(4)7/h2H,1H3,(H,8,9)
    • InChI Key： CEOFOUVVEMMYDW-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(C(=O)O)=CS1)OC

Computed Properties

  • Exact Mass: 191.96500
  • Monoisotopic Mass: 191.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 140 °C
  • Boiling Point: 309.6±37.0 °C at 760 mmHg
  • Flash Point: 141.0±26.5 °C
  • Refractive Index: 1.592
  • PSA: 74.77000
  • LogP: 2.10830
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-4-methoxythiophene-3-carboxylic acid Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-37/39
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Chloro-4-methoxythiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-methoxythiophene-3-carboxylic acid Pricemore >>

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